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Compound of Interest

Compound Name: Propargyl-PEG2-bromide
CAS No.: 1287660-82-5
Cat. No.: B2515300
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed information on Propargyl-PEG2-bromide, a versatile
bifunctional linker molecule. It includes a summary of supplier and purchasing information,
experimental protocols for its application in click chemistry, and a visualization of its use in the
synthesis of Proteolysis Targeting Chimeras (PROTACS).

Supplier and Purchasing Information

Propargyl-PEG2-bromide is a readily available reagent from several chemical suppliers. It is
commonly used as a building block in bioconjugation, drug delivery, and particularly in the
synthesis of PROTACSs due to its bifunctional nature, possessing a propargyl group for click
chemistry and a bromide for nucleophilic substitution.

Below is a summary of purchasing information from various suppliers. Please note that pricing
is subject to change and should be verified on the supplier's website.
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) ) Available

Supplier Catalog Number Purity .
Quantities

AxisPharm AP10961 >95% Contact for pricing
100 mg, 250 mg, 500

MedChemExpress HY-W096164 >95%
mg, 19

Amsbio AMS.T38688-100-MG  Not specified 100 mg

Sigma-Aldrich CIAH987F2CDO Not specified Inquire for details

DC Chemicals Not specified Not specified Inquire for details

Key Applications and Experimental Protocols

Propargyl-PEG2-bromide is a valuable tool in chemical biology and drug discovery. The
terminal alkyne (propargyl group) allows for highly specific and efficient conjugation to azide-
containing molecules via the Copper-Catalyzed Azide-Alkyne Cycloaddition (CUAAC), a
cornerstone of "click chemistry."[1] The bromide group serves as a reactive handle for attaching
the linker to various substrates through nucleophilic substitution reactions.

A primary application of this linker is in the construction of PROTACs. PROTACs are
heterobifunctional molecules that recruit a target protein to an E3 ubiquitin ligase, leading to the
ubiquitination and subsequent degradation of the target protein. Propargyl-PEG2-bromide
can be used to connect the target protein ligand to the E3 ligase ligand.

Experimental Protocol: Copper-Catalyzed Azide-Alkyne
Cycloaddition (CUAAC)

This protocol describes a general procedure for the copper-catalyzed click reaction between an
azide-containing molecule and Propargyl-PEG2-bromide.

Materials:
» Azide-containing molecule of interest

» Propargyl-PEG2-bromide
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o Copper(ll) sulfate (CuSOa)
e Sodium ascorbate

 Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or Tris-(benzyltriazolylmethyl)amine
(TBTA) as a copper ligand

o Appropriate solvent (e.g., DMSO, DMF, water, or a mixture)
o Phosphate-buffered saline (PBS) for biological applications
Procedure:
e Preparation of Stock Solutions:
o Prepare a 100 mM stock solution of CuSOa in deionized water.

o Prepare a 200 mM stock solution of the copper ligand (THPTA or TBTA) in deionized water
or an appropriate organic solvent.

o Prepare a fresh 100 mM stock solution of sodium ascorbate in deionized water.

o Dissolve the azide-containing molecule and Propargyl-PEG2-bromide in a suitable
solvent (e.g., DMSO or DMF) to the desired concentration.

» Reaction Setup:

o In a reaction vessel, combine the azide-containing molecule and Propargyl-PEG2-
bromide in a 1:1 to 1:1.5 molar ratio.

o Add the copper ligand to the reaction mixture. For aqueous reactions, THPTA is
recommended.

o Add the CuSOas solution. The final concentration of copper is typically in the range of 50-
250 pM.

o Initiate the reaction by adding the freshly prepared sodium ascorbate solution. The final
concentration of sodium ascorbate should be in excess of the copper sulfate (e.g., 5-10
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fold).

e Reaction Conditions:
o The reaction is typically carried out at room temperature.

o The reaction time can vary from 30 minutes to a few hours, depending on the specific
reactants and concentrations.

o The reaction progress can be monitored by analytical techniques such as TLC, LC-MS, or
HPLC.

e Work-up and Purification:

o Upon completion, the reaction mixture can be purified using standard chromatographic
techniques (e.g., silica gel chromatography or preparative HPLC) to isolate the desired
triazole product.

o For biological samples, purification may involve size-exclusion chromatography or dialysis
to remove excess reagents.

Visualization of PROTAC Synthesis Workflow

The following diagram illustrates the logical workflow for the synthesis of a PROTAC targeting
the BRD4 protein for degradation. This example utilizes a JQ1 derivative as the BRD4 ligand, a
pomalidomide derivative as the Cereblon (CRBN) E3 ligase ligand, and Propargyl-PEG2-
bromide as the linker to connect the two moieties via a click chemistry reaction.
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Caption: Workflow for the synthesis of a BRD4-degrading PROTAC.

This diagram illustrates a two-step synthesis. First, the pomalidomide derivative is attached to
the Propargyl-PEG2-bromide linker via a nucleophilic substitution reaction. Subsequently, the
JQ1 derivative is conjugated to the pomalidomide-linker intermediate through a copper-
catalyzed azide-alkyne cycloaddition (CUAAC) reaction to yield the final PROTAC molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2515300/docs#propargyl-peg2-bromide-application-
notes-and-protocols-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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